Cas no 99295-81-5 ((2R)-2-amino-3-cyclopentylpropanoic acid)

(2R)-2-Amino-3-cyclopentylpropanoic acid is a non-proteinogenic amino acid featuring a cyclopentyl side chain, which confers unique steric and electronic properties. Its chiral (R)-configuration makes it valuable in asymmetric synthesis and peptide modification, particularly in medicinal chemistry for designing conformationally constrained analogs. The cyclopentyl group enhances lipophilicity, potentially improving membrane permeability in bioactive compounds. This compound serves as a versatile intermediate in the synthesis of peptidomimetics and enzyme inhibitors, where its rigid structure can stabilize specific conformations. Its high purity and well-defined stereochemistry ensure reproducibility in research applications. Suitable for use in pharmaceutical development and biochemical studies, it offers precise structural control for probing structure-activity relationships.
(2R)-2-amino-3-cyclopentylpropanoic acid structure
99295-81-5 structure
Product Name:(2R)-2-amino-3-cyclopentylpropanoic acid
CAS No:99295-81-5
MF:C8H15NO2
MW:157.210202455521
MDL:MFCD03788182
CID:62053
PubChem ID:6993046
Update Time:2025-05-28

(2R)-2-amino-3-cyclopentylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • (R)-2-Amino-3-cyclopentylpropanoic acid
    • (R)-2-Amino-3-cyclopentylpropionic acid
    • 3-Cyclopentane-D-alanine
    • D-3-Cyclopentylalanine
    • D-Cyclopentylalanine
    • H-D-cycPentAla-OH
    • (2R)-2-amino-3-cyclopentylpropanoic acid
    • D-beta-Cyclopentylalanine (H-D-Ala(cPent)-OH)
    • ZBA60710
    • CS-0043572
    • DTXSID80426345
    • AC-1677
    • SCHEMBL288281
    • AKOS016843877
    • EN300-716191
    • (R)-3-CYCLOPENTYLALANINE
    • AC-4449
    • MFCD03788182
    • 3-cyclopentyl-D-alanine
    • KDYAKYRBGLKMAK-SSDOTTSWSA-N
    • 99295-81-5
    • MDL: MFCD03788182
    • Inchi: 1S/C8H15NO2/c9-7(8(10)11)5-6-3-1-2-4-6/h6-7H,1-5,9H2,(H,10,11)/t7-/m1/s1
    • InChI Key: KDYAKYRBGLKMAK-SSDOTTSWSA-N
    • SMILES: OC([C@@H](CC1CCCC1)N)=O

Computed Properties

  • Exact Mass: 157.110278721g/mol
  • Monoisotopic Mass: 157.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 63.3Ų

(2R)-2-amino-3-cyclopentylpropanoic acid Pricemore >>

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(2R)-2-amino-3-cyclopentylpropanoic acid Suppliers

Amadis Chemical Company Limited
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(CAS:99295-81-5)(2R)-2-amino-3-cyclopentylpropanoic acid
Order Number:A858482
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:12
Price ($):202.0/438.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:99295-81-5)3-环戊基-D-丙氨酸
Order Number:LE26562550
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:56
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(2R)-2-amino-3-cyclopentylpropanoic acid Related Literature

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Amadis Chemical Company Limited
(CAS:99295-81-5)(2R)-2-amino-3-cyclopentylpropanoic acid
A858482
Purity:99%/99%
Quantity:250mg/1g
Price ($):202.0/438.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:99295-81-5)3-环戊基-D-丙氨酸
LE26562550
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email